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Compound of Interest

Compound Name:
5-Bromo-2-hydroxy-3-

methoxybenzaldehyde

Cat. No.: B183005 Get Quote

An In-depth Technical Guide to 5-Bromo-2-hydroxy-3-methoxybenzaldehyde

This guide provides a comprehensive overview of the chemical and physical properties,

synthesis, and reactivity of 5-Bromo-2-hydroxy-3-methoxybenzaldehyde, a key intermediate

in the synthesis of various organic compounds. The information is intended for researchers,

scientists, and professionals in the field of drug development and materials science.

Core Chemical Properties
5-Bromo-2-hydroxy-3-methoxybenzaldehyde, also known as 5-Bromo-o-vanillin, is an

organic compound with the chemical formula C₈H₇BrO₃[1][2][3]. It presents as a yellow or

colorless crystalline solid[1][4].

Physical and Chemical Data
The quantitative physical and chemical properties of 5-Bromo-2-hydroxy-3-
methoxybenzaldehyde are summarized in the table below for easy reference.
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Property Value Source

IUPAC Name
5-bromo-2-hydroxy-3-

methoxybenzaldehyde
[2]

Molecular Formula C₈H₇BrO₃ [1][2][3]

Molar Mass 231.04 g/mol [1][2]

Melting Point 119-130 °C [1][4]

Density 1.6494 g/cm³ (rough estimate) [1]

pKa 7.62 ± 0.23 (Predicted) [1]

Vapor Pressure 0.00272 mmHg at 25°C [1]

Solubility

Soluble in most organic

solvents (e.g., ethanol,

acetone, dichloromethane)

[1]

Spectroscopic Data
Spectroscopic data is crucial for the identification and characterization of the compound. The

following tables detail the nuclear magnetic resonance (NMR) spectral data.

¹H NMR (400 MHz, CDCl₃/TMS)[4]

Chemical Shift
(δ) ppm

Multiplicity Integration Assignment
Coupling
Constant (J)
Hz

11.00 Singlet 1H OH -

9.86 Singlet 1H CHO -

7.31 Doublet 1H 6-H 2.4

7.18 Doublet 1H 4-H 2.4

3.92 Singlet 3H OCH₃ -
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¹³C NMR (100 MHz, CDCl₃)[4]

Chemical Shift (δ) ppm Assignment

195.4 CHO

150.9 C-3

149.3 C-2

126.1 C-4

121.3 C-1

120.8 C-6

111.1 C-5

56.3 OCH₃

Reactivity and Applications
5-Bromo-2-hydroxy-3-methoxybenzaldehyde serves as a versatile intermediate in organic

synthesis. Its functional groups—aldehyde, hydroxyl, methoxy, and bromo—allow for a wide

range of chemical transformations. It is particularly employed in the synthesis of:

Ailanthoidol via Stille coupling[4].

Chromenone derivatives, such as 6-bromo-8-methoxy-3-(methoxycarbonyl)-2H-chromen-2-

one[4].

Benzimidazole-based ligands, like 2-(1H-benzoimidazol-2-yl)-4-bromo-6-methoxy-phenol[4].

Chromogenic reagents for analytical applications[4].

Schiff base derivatives, including (E)-N′-(5-bromo-2-hydroxy-3-methoxybenzylidene)-2-

hydroxybenzohydrazide monohydrate[4].

Its utility also extends to the development of drugs, dyes, pigments, and organic photoelectric

functional materials[1].
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Synthetic utility of the title compound.

Experimental Protocols
Synthesis of 5-Bromo-2-hydroxy-3-
methoxybenzaldehyde
A common and high-yield synthesis method starts from o-vanillin (2-hydroxy-3-

methoxybenzaldehyde)[4][5].

Materials:

o-Vanillin

Acetic acid

Sodium acetate

Bromine
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Dichloromethane

Magnesium sulfate (anhydrous)

Water

Brine

Procedure:[4]

Dissolve o-vanillin (e.g., 4.0 g, 0.026 mol) in acetic acid (80 mL) in a reaction flask.

Cool the solution to 0 °C in an ice bath.

Add sodium acetate (2.37 g, 0.029 mol) to the solution.

Slowly add bromine (1.49 mL, 0.029 mol) dropwise to the reaction mixture.

Remove the ice bath and stir the mixture at room temperature for 30 minutes.

Upon reaction completion, add water (100 mL) to quench the reaction.

Extract the aqueous phase with dichloromethane (3 x 80 mL).

Combine the organic phases and wash sequentially with water (100 mL) and brine (50 mL).

Dry the organic layer over anhydrous magnesium sulfate.

Concentrate the solution under reduced pressure to remove the solvent, yielding the crude

product.

Purification:[4] The crude product is purified by flash column chromatography using a solvent

system of petroleum ether:ethyl acetate (19:1). This process yields 5-bromo-2-hydroxy-3-
methoxybenzaldehyde as a yellow solid with a yield of approximately 98%.
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Synthesis and purification workflow.
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Safety and Handling
5-Bromo-2-hydroxy-3-methoxybenzaldehyde is considered hazardous. It causes skin and

serious eye irritation and may cause respiratory irritation[1][6].

Hazard Statements: H315 (Causes skin irritation), H319 (Causes serious eye irritation),

H335 (May cause respiratory irritation)[7].

Precautionary Measures:

Avoid breathing dust, fume, gas, mist, vapors, or spray[6].

Wash hands and any exposed skin thoroughly after handling[6][8].

Use only outdoors or in a well-ventilated area[6].

Wear protective gloves, clothing, and eye/face protection[1][6].

In case of contact with eyes, rinse immediately with plenty of water and seek medical

advice[1].

Storage: The compound is air-sensitive[1][6]. It should be stored under an inert gas (e.g.,

nitrogen or argon) in a cool place (2-8°C)[1]. Keep the container tightly closed in a dry and

well-ventilated place[8][9].

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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